Cas no 2229398-04-1 (3-(1-amino-3-hydroxycyclobutyl)benzonitrile)

• Product Name: 3-(1-amino-3-hydroxycyclobutyl)benzonitrile
• CAS No: 2229398-04-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6321074
• PubChem ID: 165628556
• Update Time: 2025-09-21

3-(1-amino-3-hydroxycyclobutyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3-hydroxycyclobutyl)benzonitrile
• EN300-1775732
• 2229398-04-1

• Inchi： 1S/C11H12N2O/c12-7-8-2-1-3-9(4-8)11(13)5-10(14)6-11/h1-4,10,14H,5-6,13H2
• InChI Key： DEBJQLXZHNUVHS-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=C(C#N)C=2)(C1)N

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70Ų

Additional information on 3-(1-amino-3-hydroxycyclobutyl)benzonitrile

Introduction to 3-(1-amino-3-hydroxycyclobutyl)benzonitrile (CAS No. 2229398-04-1)

3-(1-amino-3-hydroxycyclobutyl)benzonitrile, identified by its Chemical Abstracts Service (CAS) number 2229398-04-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl moiety linked to a benzonitrile group, with an amino substituent at the 1-position of the cyclobutyl ring. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The structure of 3-(1-amino-3-hydroxycyclobutyl)benzonitrile consists of a benzene ring substituted with a nitrile group at the 3-position, connected to a cyclobutyl ring that bears both an amino group and a hydroxyl group. This arrangement introduces multiple sites for chemical modification and interaction with biological targets, making it an intriguing scaffold for designing novel therapeutic agents. The presence of both amino and hydroxyl functional groups provides opportunities for further derivatization, allowing chemists to tailor its properties for specific applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring cycloalkyl groups, particularly those with rigid structures like cyclobutyl. The cyclobutyl moiety in 3-(1-amino-3-hydroxycyclobutyl)benzonitrile contributes to its stability and bioavailability, while also influencing its binding affinity to biological targets. This has led to its investigation as a component in the development of small-molecule drugs targeting various diseases.

One of the most compelling aspects of 3-(1-amino-3-hydroxycyclobutyl)benzonitrile is its potential as an intermediate in the synthesis of more complex pharmacophores. The benzonitrile group is known to be a versatile pharmacological moiety, often found in active pharmaceutical ingredients (APIs) due to its ability to interact with enzymes and receptors. When combined with the cyclobutyl ring, it creates a framework that can be further modified to enhance binding interactions.

Recent studies have highlighted the importance of cyclic amino alcohols in drug design, particularly for their role in modulating enzyme activity and receptor binding. The structural motif present in 3-(1-amino-3-hydroxycyclobutyl)benzonitrile aligns well with this trend, as it combines both amino and hydroxyl functionalities within a rigid cyclic framework. This combination has been shown to improve drug-like properties such as solubility, metabolic stability, and target engagement.

The pharmacological activity of 3-(1-amino-3-hydroxycyclobutyl)benzonitrile has not yet been fully elucidated, but preliminary computational studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory pathways. The hydroxyl group at the 3-position of the cyclobutyl ring could serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are critical for binding affinity. Similarly, the amino group could engage in salt bridges or coordinate with metal ions, further enhancing its interaction with biological targets.

In addition to its potential as an active ingredient, 3-(1-amino-3-hydroxycyclobutyl)benzonitrile may also serve as a valuable building block for libraries of compounds in high-throughput screening (HTS) campaigns. Its unique structure provides diversity while maintaining structural similarity to known bioactive molecules, making it an ideal candidate for generating novel leads.

The synthesis of 3-(1-amino-3-hydroxycyclobutyl)benzonitrile presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups into the cyclobutyl ring requires careful planning to ensure regioselectivity and high yields. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, opening doors for further exploration.

One promising approach involves using transition metal-catalyzed reactions to construct the cycloalkane core while introducing the desired functional groups at specific positions. For example, palladium-catalyzed cross-coupling reactions could be employed to form carbon-carbon bonds between the benzene ring and the cyclobutyl moiety. Subsequent functionalization steps would then allow for the introduction of the amino and hydroxyl groups.

The use of computational chemistry has also played a crucial role in designing efficient synthetic routes for 3-(1-amino-3-hydroxycyclobutyl)benzonitrile. Molecular modeling techniques can predict reaction outcomes and guide synthetic strategies by identifying optimal reaction conditions and minimizing unwanted side products. This approach not only accelerates the discovery process but also reduces experimental costs associated with trial-and-error synthesis.

In conclusion, 3-(1-amino-3-hydroxycyclobutul)benzonitrile (CAS No. 2229398-04-1) represents an exciting opportunity for pharmaceutical research due to its unique structural features and potential pharmacological activity. Its combination of an amino group, hydroxyl group, and rigid cycloalkane core makes it a versatile scaffold for drug discovery efforts aimed at addressing various therapeutic needs.

As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and evaluated for their biological activity. The insights gained from these studies will not only contribute to our understanding of molecular recognition but also provide new tools for developing innovative treatments across multiple disease areas.